![molecular formula C13H17NO2 B6616571 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol CAS No. 935534-37-5](/img/structure/B6616571.png)
3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-Dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol, also known as DHP-4-ol, is an important intermediate in the synthesis of piperidines, which are a class of nitrogen-containing heterocycles that are found in a variety of natural and synthetic compounds. DHP-4-ol is an important intermediate for the synthesis of a range of biologically active compounds, including opioids, anticonvulsants, and anti-inflammatory agents.
Scientific Research Applications
3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol has a wide range of scientific research applications, including the synthesis of a variety of biologically active compounds. It is used in the synthesis of opioids, anticonvulsants, and anti-inflammatory agents. Additionally, it is used in the synthesis of piperidines, which are important intermediates in the synthesis of a range of natural and synthetic compounds. It is also used in the synthesis of a variety of heterocyclic compounds, including benzodiazepines, quinolones, and imidazoles.
Mechanism of Action
The mechanism of action of 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol is not well understood. It is believed to act as an agonist at the mu-opioid receptor, which is involved in the regulation of pain and reward pathways in the brain. Additionally, it is believed to act as an antagonist at the kappa-opioid receptor, which is involved in the regulation of anxiety and stress responses.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol are not well understood. However, it is believed to act as an agonist at the mu-opioid receptor, which is involved in the regulation of pain and reward pathways in the brain. Additionally, it is believed to act as an antagonist at the kappa-opioid receptor, which is involved in the regulation of anxiety and stress responses.
Advantages and Limitations for Lab Experiments
The advantages of using 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol in lab experiments include its availability, low cost, and ease of synthesis. Additionally, it is a versatile intermediate that can be used in the synthesis of a variety of biologically active compounds. The main limitation of using 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol in lab experiments is that its mechanism of action is not well understood, which can make it difficult to predict the effects of its use in certain applications.
Future Directions
There are a variety of potential future directions for the study of 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol. These include further research into its mechanism of action, the development of new synthesis methods, and the investigation of its potential therapeutic applications. Additionally, further research could be conducted into its biochemical and physiological effects, as well as its potential toxic effects. Finally, further research could be conducted into its potential use as an intermediate in the synthesis of a variety of biologically active compounds.
Synthesis Methods
3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol can be synthesized through a variety of methods, including the reaction of 1-benzopyran-2-carboxylic acid with piperidine, the reaction of 1-benzopyran-2-carboxaldehyde with piperidine, and the reaction of 3,4-dihydro-1-benzopyran-2-carboxylic acid with piperidine. The most common method for the synthesis of 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol involves the reaction of 1-benzopyran-2-carboxylic acid with piperidine in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction proceeds via a condensation reaction to form a 1,4-dihydropyridine intermediate, which is then oxidized to the desired product.
properties
IUPAC Name |
spiro[3,4-dihydrochromene-2,4'-piperidine]-4-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2/c15-11-9-13(5-7-14-8-6-13)16-12-4-2-1-3-10(11)12/h1-4,11,14-15H,5-9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YACWOHWWWFUHCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12CC(C3=CC=CC=C3O2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dihydrospiro[chromene-2,4'-piperidin]-4-OL |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.